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Abstract

Lanthionine ketimine (LK) and its cell-permeable ethyl ester (LKE) are endogenous sulfur-
containing molecules that have garnered significant interest for their neuroprotective,
neurotrophic, and anti-inflammatory properties. This technical guide provides an in-depth
exploration of the downstream signaling pathways modulated by LK and LKE. Central to its
mechanism of action is the interaction with Collapsin Response Mediator Protein 2 (CRMP2)
and the subsequent inhibition of the mTORC1 signaling pathway, leading to the induction of
autophagy. This document details the molecular targets, signaling cascades, and cellular
outcomes of LK/LKE activity. Furthermore, it provides a compilation of quantitative data from
preclinical studies and detailed protocols for key experimental procedures to facilitate further
research and drug development in this area.

Core Signaling Pathways

The primary downstream signaling pathways affected by Lanthionine Ketimine (LK) and its
ethyl ester (LKE) are the mTORC1 pathway, leading to autophagy, and pathways related to
neuroprotection and neuroinflammation.

Inhibition of MTORC1 Signaling and Induction of
Autophagy
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A key mechanism of LKE's action is the stimulation of autophagy through the inhibition of the
mammalian target of rapamycin complex 1 (mMTORC1).[1] LKE treatment leads to changes in
the phosphorylation state of multiple proteins in the mTORC1 pathway, including mTOR itself
and its downstream effectors like p70S6 kinase (p70S6K) and Unc-51 like autophagy activating
kinase 1 (ULK1), in a manner similar to the mTOR inhibitor rapamycin.[2] This inhibition of
MTORCL1 signaling promotes the initiation of autophagy, a cellular process for degrading and
recycling cellular components, which is often impaired in neurodegenerative diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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